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Introduction

Escarole (Cichorium endivia var. latifolium), a leafy green vegetable belonging to the
Asteraceae family, is recognized for its nutritional value and bitter taste, attributed to a variety
of specialized metabolites.[1] Among these, chicoric acid, a dicaffeoyltartaric acid, stands out
as a significant bioactive compound with a range of health-promoting properties, including
antioxidant, anti-inflammatory, antiviral, and immunostimulatory effects.[2][3][4] As interest in
functional foods and natural health products grows, accurate quantification of chicoric acid in
escarole extracts is crucial for quality control, standardization of products, and further
pharmacological investigation.

This application note provides detailed protocols for the extraction and quantification of chicoric
acid from escarole leaves using High-Performance Liquid Chromatography (HPLC) coupled
with UV detection. Additionally, it presents a summary of reported chicoric acid content in
related species and illustrates a key signaling pathway associated with its anti-inflammatory
activity.

Data Presentation

The concentration of chicoric acid can vary significantly depending on the plant species,
cultivar, growing conditions, and processing methods.[5][6] While specific quantitative data for

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1233730?utm_src=pdf-interest
https://www.benchchem.com/product/b1233730?utm_src=pdf-body
https://arpi.unipi.it/retrieve/3137917b-50a5-48de-8fe8-fc83669bbb5d/antioxidants-12-01402.pdf
https://www.mentalhealthdataprizeafrica.aphrc.org/repository/paper/45679/biological-potential-and-therapeutic-effectiveness-with-diverse-signaling-pathways-of-phyto-product-chicoric-acid-a-comprehensive-review-with-computational-evidence
https://www.semanticscholar.org/paper/Biological-potential-and-therapeutic-effectiveness-Nazir-Farzeen/e456f8b2846934e59f3ac69be8305e8dd9ddfd5f
https://www.oncotarget.com/article/6812/text/
https://www.benchchem.com/product/b1233730?utm_src=pdf-body
https://www.benchchem.com/product/b1233730?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9262330/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.888673/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENCHE

escarole is limited in readily available literature, data from the closely related species, chicory
(Cichorium intybus), provides a valuable reference point.

Table 1: Reported Concentrations of Chicoric Acid in Cichorium Species

Concentration

. Method of of Chicoric
Plant Species Plant Part ] . Reference
Analysis Acid (pgl/g Dry
Weight)
Cichorium
) Leaves HPLC-PDA 1692.33 + 0.04 [7]
intybus
Not specified, but
Cichorium Green/Red Aerial identified as a
) HPLC ) ) [8]
intybus Part major phenolic
compound
Cichorium Identified, but not
o Leaves LC-MS/MS N [1]
endivia guantified
Identified as a
main phenolic
. . . compound, with
Cichorium Fresh Edible o
o HPLC significant [9]
endivia Parts o
variation
between
ecotypes

Experimental Protocols
Protocol for Extraction of Chicoric Acid from Escarole
Leaves

This protocol is adapted from established methods for extracting phenolic compounds from
chicory and other leafy greens.[1][10]

Materials:
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e Fresh or freeze-dried escarole leaves

» Ethanol (80% v/v in water)

e Homogenizer (e.g., blender or mortar and pestle with liquid nitrogen)

o Ultrasonic bath

e Centrifuge

« Filtration apparatus with 0.45 um syringe filters

» Rotary evaporator (optional)

 Lyophilizer (optional)

Procedure:

e Sample Preparation:

o For fresh leaves, wash thoroughly with deionized water and pat dry.

o Homogenize 10 g of fresh leaves or 1 g of freeze-dried, powdered leaves.

o Extraction:

o Transfer the homogenized sample to a flask.

o Add 100 mL of 80% ethanol.

o Perform ultrasound-assisted extraction (UAE) in an ultrasonic bath at 40 kHz for 50
minutes.[1] Alternatively, macerate with constant stirring for 24 hours at room temperature,
protected from light.

« Filtration and Centrifugation:

o Filter the extract through cheesecloth or a coarse filter paper to remove large debris.

o Centrifuge the filtrate at 4000 rpm for 15 minutes to pellet finer particles.
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» Concentration (Optional):

o Decant the supernatant. To concentrate the extract, evaporate the ethanol under vacuum
using a rotary evaporator at a temperature below 40°C.

o The resulting aqueous extract can be used directly or freeze-dried (lyophilized) to obtain a
stable powder.

e Final Preparation for HPLC:

o Re-dissolve a known weight of the dried extract (or take a known volume of the liquid
extract) in the HPLC mobile phase.

o Filter the solution through a 0.45 um syringe filter into an HPLC vial.

Protocol for HPLC-UV Quantification of Chicoric Acid

This protocol is based on established HPLC methods for the analysis of chicoric acid and other
phenolic compounds in plant extracts.[10][11]

Materials and Equipment:

o HPLC system with a UV-Vis or Photodiode Array (PDA) detector

» Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 um particle size)
e Chicoric acid analytical standard

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

» Acetic acid or Formic acid (HPLC grade)

¢ Volumetric flasks and pipettes

Procedure:

e Preparation of Mobile Phase:
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o Mobile Phase A: Water with 0.1% formic acid (or 2% acetic acid).
o Mobile Phase B: Acetonitrile with 0.1% formic acid.

o Degas both phases by sonication or vacuum filtration before use. A common isocratic
mobile phase is a mixture of water:acetonitrile:acetic acid (84:14:2 v/v/v).[10]

e HPLC Conditions:
o Column: C18 reversed-phase (4.6 x 250 mm, 5 um).
o Flow Rate: 1.0 mL/min.
o Injection Volume: 20 pL.
o Column Temperature: 30°C.
o Detector Wavelength: 330 nm (for optimal detection of chicoric acid).

o Run Time: Approximately 20-30 minutes, depending on the specific column and mobile
phase composition.

o Standard Curve Preparation:

o

Prepare a stock solution of chicoric acid standard (e.g., 1 mg/mL) in the mobile phase.

[e]

Perform serial dilutions to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50,
100 pg/mL).

[e]

Inject each standard into the HPLC system and record the peak area.

o

Construct a calibration curve by plotting peak area versus concentration.
e Sample Analysis:
o Inject the prepared escarole extract solution into the HPLC system.

o ldentify the chicoric acid peak by comparing its retention time with that of the standard.
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o Quantify the amount of chicoric acid in the sample by interpolating its peak area on the
standard calibration curve.

o Calculation:

o Calculate the concentration of chicoric acid in the original sample (in pg/g of escarole)
using the following formula: Concentration (ug/g) = (C x V) / M Where:

» C = Concentration from the calibration curve (ug/mL)
» V = Final volume of the extract (mL)

= M = Initial mass of the escarole sample (g)

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1233730?utm_src=pdf-body
https://www.benchchem.com/product/b1233730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Extraction Workflow

Escarole Leaves (Fresh or Freeze-Dried)

Homogenization

Ultrasound-Assisted Extraction (80% Ethanol)

Filtration & Centrifugation

Solvent Evaporation / Lyophilization (Optional)

Crude Extract

Quantificatipn Workflow

Re-dissolve in Mobile Phase

Syringe Filtration (0.45 pm)

HPLC-UV Analysis (330 nm)

Peak Identification & Integration

Quantification using Standard Curve

Chicoric Acid Concentration (1g/g)

Click to download full resolution via product page

Caption: Experimental workflow for chicoric acid quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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